Cas no 62885-41-0 (3-Methoxypyridin-4-ol)

3-Methoxypyridin-4-ol Properties

Names and Identifiers

• 3-Methoxypyridin-4-ol
• 3-Methoxy-4-hydroxypyridine
• 4-Pyridinol,3-methoxy-(9CI)
• 3-Methoxy-4-formyl-pyridin
• 3-Methoxy-4-hydroxy-pyridin
• 3-methoxy-4-pyridinecarboxaldehyde
• 3-METHOXYISONICOTINALDEHYDE
• 3-Methoxy-pyridin-4-carbaldehyd
• 3-methoxy-pyridin-4-ol
• 3-Methoxy-pyridin-aldehyd-(4)
• 3-methoxy-pyridine-4-carbaldehyde
• 3-Methoxypyridine-4-carboxaldehyde
• 4-hydroxy-3-methoxypyridine
• 4-Pyridinecarboxaldehyde, 3-methoxy-
• ANW-71746
• CTK0H1696
• CHEMBL3786379
• AKOS016005071
• 3-methoxy-1,4-dihydropyridin-4-one
• MFCD16998801
• PS-11904
• 4(1H)-Pyridinone, 3-methoxy-
• 1H-Pyridin-4-one, 3-methoxy-
• CS-0454451
• 3-methoxypyridin-4(1h)-one
• AKOS006347288
• SCHEMBL11503623
• 4-PYRIDINOL, 3-METHOXY-
• MB25455
• 50700-60-2
• 3-methoxy-1H-pyridin-4-one
• DTXSID80198757
• 62885-41-0
• DB-272024
• 4-Hydroxy-3-methoxypyridine
• 3-METHOXYPYRIDIN-4-OL
• +Expand

• MDL： MFCD16998801
• InChIKey： XKECCYGTTKNLOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO2/c1-9-6-4-7-3-2-5(6)8/h2-4H,1H3,(H,7,8)
• SMILES： COC1=CNC=CC1=O

Computed Properties

• Exact Mass: 125.047678466g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 125.047678466g/mol
• Heavy Atom Count: 9
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 180.5-181.5 ºC
• Solubility: Soluble (110 g/l) (25 º C),
• Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),